Cas no 1805064-07-6 (Methyl 5-(difluoromethyl)-4-hydroxy-2-iodopyridine-3-carboxylate)

• Product Name: Methyl 5-(difluoromethyl)-4-hydroxy-2-iodopyridine-3-carboxylate
• CAS No: 1805064-07-6
• MF: C₈H₆F₂INO₃
• MW: 329.03942155838
• CID: 4886785
• Update Time: 2025-06-18

Methyl 5-(difluoromethyl)-4-hydroxy-2-iodopyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(difluoromethyl)-4-hydroxy-2-iodopyridine-3-carboxylate

• Inchi： 1S/C8H6F2INO3/c1-15-8(14)4-5(13)3(6(9)10)2-12-7(4)11/h2,6H,1H3,(H,12,13)
• InChI Key： JDOVPTLVKIIPHP-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)OC)C(C(C(F)F)=CN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 376
• XLogP3: 1.5
• Topological Polar Surface Area: 55.4

Additional information on Methyl 5-(difluoromethyl)-4-hydroxy-2-iodopyridine-3-carboxylate

Methyl 5-(difluoromethyl)-4-hydroxy-2-iodopyridine-3-carboxylate (CAS No. 1805064-07-6): A Key Intermediate in Modern Pharmaceutical Research

Methyl 5-(difluoromethyl)-4-hydroxy-2-iodopyridine-3-carboxylate, identified by its CAS number 1805064-07-6, is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, including a difluoromethyl group and an iodopyridine core, plays a crucial role in the synthesis of various biologically active molecules. Its applications span across multiple areas of drug discovery, particularly in the development of novel therapeutic agents targeting complex diseases.

The significance of this compound lies in its ability to serve as a building block for more intricate structures. The presence of the iodelement in the pyridine ring enhances its reactivity, making it an ideal candidate for further functionalization. This property is particularly valuable in cross-coupling reactions, which are fundamental to modern organic synthesis. The difluoromethyl group, on the other hand, is known for its metabolic stability and electronic effects, which can influence the pharmacokinetic and pharmacodynamic properties of the final drug candidates.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for various therapeutic targets. Methyl 5-(difluoromethyl)-4-hydroxy-2-iodopyridine-3-carboxylate has emerged as a critical intermediate in this endeavor. For instance, studies have demonstrated its utility in the synthesis of kinase inhibitors, which are essential for treating cancers and inflammatory diseases. The combination of the difluoromethyl group and the iodelement allows for precise tuning of binding affinities and selectivity, thereby enhancing the efficacy of these inhibitors.

The compound's role extends beyond kinase inhibition. Researchers have also explored its potential in developing antiviral and antibacterial agents. The structural motif of Methyl 5-(difluoromethyl)-4-hydroxy-2-iodopyridine-3-carboxylate mimics natural bioactive scaffolds, enabling the design of molecules that can interact with viral proteases or bacterial enzymes. This has led to promising results in preclinical studies, where derivatives of this compound have shown potent activity against various pathogens.

The synthetic pathways involving Methyl 5-(difluoromethyl)-4-hydroxy-2-iodopyridine-3-carboxylate are also noteworthy. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce additional functional groups onto the pyridine core. These modifications can fine-tune the biological activity of the resulting compounds, making them more effective against their intended targets. The flexibility offered by this intermediate allows chemists to explore a wide range of structural variations, fostering innovation in drug discovery.

The growing interest in this compound is also driven by its compatibility with high-throughput screening (HTS) methodologies. The ability to rapidly synthesize libraries of derivatives based on Methyl 5-(difluoromethyl)-4-hydroxy-2-iodopyridine-3-carboxylate facilitates the identification of lead compounds with desirable pharmacological properties. This approach has been successfully applied in academic and industrial settings, leading to the discovery of several novel drug candidates that are currently undergoing further investigation.

In conclusion, Methyl 5-(difluoromethyl)-4-hydroxy-2-iodopyridine-3-carboxylate (CAS No. 1805064-07-6) represents a cornerstone in modern pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for synthesizing biologically active molecules targeting a variety of diseases. As research continues to evolve, this compound is expected to play an even greater role in the development of next-generation therapeutics.